Cas no 125411-99-6 (Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside)

• Product Name: Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside
• CAS No: 125411-99-6
• MF: C₃₆H₄₀O₅S
• MW: 584.764809608459
• MDL: MFCD13182895
• CID: 3166311
• PubChem ID: 11050171
• Update Time: 2025-05-26

Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3,4,6-tetra-O-benzyl-b-D-thiogalactopyranoside
• Ethyl 2,3,4,6-tetra-O-benzyl-β-D-thiogalactopyranoside
• 1-S-Ethyl 2,3,4,6-tetra-O-benzyl-b-D-thiogalactopyranoside
• 1-S-Ethyl 2,3,4,6-tetra-o-benzyl-beta-d-thiogalactopyranoside
• 1-deoxy-1-(S-ethyl)-2,3,4,6-tetra-O-benzyl-β-D-glucopyranoside
• Ethyl 2,3,4,6-tetrakis-O-(phenylmethyl)-1-thio-beta-D-galactopyranoside
• MFCD13182895
• BS-26593
• (2R,3S,4S,5R,6S)-3,4,5-TRIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-(ETHYLSULFANYL)OXANE
• (2S,3R,4S,5S,6R)-2-ethylsulfanyl-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
• 125411-99-6
• Ethyl 2,3,4,6-tetra-O-benzyl--D-thiogalactopyranoside
• W-200986
• (2R,3S,4S,5R,6S)-3,4,5-Tris(benzyloxy)-2-((benzyloxy)methyl)-6-(ethylthio)tetrahydro-2H-pyran
• ME05429
• Ethyl 2,3,4,6-tetra-O-benzyl-?-D-thiogalactopyranoside
• Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside

• MDL： MFCD13182895
• Inchi： 1S/C36H40O5S/c1-2-42-36-35(40-26-31-21-13-6-14-22-31)34(39-25-30-19-11-5-12-20-30)33(38-24-29-17-9-4-10-18-29)32(41-36)27-37-23-28-15-7-3-8-16-28/h3-22,32-36H,2,23-27H2,1H3/t32-,33+,34+,35-,36+/m1/s1
• InChI Key： NRALMNQUAKWSMF-BVMCXEQJSA-N
• SMILES： S(CC)[C@H]1[C@@H]([C@H]([C@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 584.25964555g/mol
• Monoisotopic Mass: 584.25964555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.0E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside

Comprehensive Overview of Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside (CAS No. 125411-99-6)

Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside (CAS No. 125411-99-6) is a highly specialized thioglycoside derivative widely utilized in carbohydrate chemistry and glycobiology research. This compound features a galactopyranoside backbone with benzyl protective groups at the 2, 3, 4, and 6 positions, making it a critical intermediate in the synthesis of complex oligosaccharides and glycoconjugates. Its unique ethyl thioglycoside moiety enhances stability and reactivity, facilitating controlled glycosylation reactions—a key focus in modern drug discovery and vaccine development.

In recent years, the demand for thioglycoside derivatives like Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside has surged due to their role in glycosylation protocols and enzyme inhibition studies. Researchers frequently search for "benzyl-protected galactose derivatives" or "stable thioglycoside donors" to optimize synthetic pathways for glycan-based therapeutics. This compound's versatility aligns with trending topics such as precision medicine and bioconjugation techniques, where site-specific modifications of biomolecules are paramount.

The synthesis of Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside involves multi-step organic transformations, including benzylation and thioglycosidation, often monitored via HPLC or NMR spectroscopy. Its CAS No. 125411-99-6 serves as a unique identifier in chemical databases, aiding in patent searches and regulatory compliance. Notably, its application extends to glycosyltransferase assays and cell-surface engineering, addressing FAQs like "how to improve glycosylation efficiency" or "best practices for protecting group strategies in carbohydrate synthesis."

From an SEO perspective, this compound's nomenclature includes high-value keywords such as "tetra-O-benzyl galactose," "ethyl thiogalactoside synthesis," and "CAS 125411-99-6 supplier," which are frequently queried in academic and industrial circles. Its relevance to biopharmaceuticals and diagnostic probe development further amplifies its importance. As the field advances, Ethyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside continues to bridge gaps between chemical biology and therapeutic innovation, solidifying its status as a cornerstone reagent in glycoscience.